Cas no 2408966-13-0 (Pyrrolidine, 2-(3-butyn-1-yl)-, hydrochloride (1:1))

Pyrrolidine, 2-(3-butyn-1-yl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Pyrrolidine, 2-(3-butyn-1-yl)-, hydrochloride (1:1)
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- Inchi: 1S/C8H13N.ClH/c1-2-3-5-8-6-4-7-9-8;/h1,8-9H,3-7H2;1H
- InChI Key: UUBCFFWEJHUSDA-UHFFFAOYSA-N
- SMILES: N1CCCC1CCC#C.[H]Cl
Pyrrolidine, 2-(3-butyn-1-yl)-, hydrochloride (1:1) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-7536967-0.05g |
2-(but-3-yn-1-yl)pyrrolidine hydrochloride |
2408966-13-0 | 95.0% | 0.05g |
$229.0 | 2025-03-10 | |
Enamine | EN300-7536967-0.1g |
2-(but-3-yn-1-yl)pyrrolidine hydrochloride |
2408966-13-0 | 95.0% | 0.1g |
$342.0 | 2025-03-10 | |
Enamine | EN300-7536967-2.5g |
2-(but-3-yn-1-yl)pyrrolidine hydrochloride |
2408966-13-0 | 95.0% | 2.5g |
$1931.0 | 2025-03-10 | |
Enamine | EN300-7536967-10.0g |
2-(but-3-yn-1-yl)pyrrolidine hydrochloride |
2408966-13-0 | 95.0% | 10.0g |
$4236.0 | 2025-03-10 | |
1PlusChem | 1P028S00-2.5g |
2-(but-3-yn-1-yl)pyrrolidinehydrochloride |
2408966-13-0 | 95% | 2.5g |
$2449.00 | 2024-05-22 | |
Aaron | AR028S8C-50mg |
2-(but-3-yn-1-yl)pyrrolidinehydrochloride |
2408966-13-0 | 95% | 50mg |
$340.00 | 2025-02-16 | |
Enamine | EN300-7536967-1.0g |
2-(but-3-yn-1-yl)pyrrolidine hydrochloride |
2408966-13-0 | 95.0% | 1.0g |
$986.0 | 2025-03-10 | |
Enamine | EN300-7536967-0.5g |
2-(but-3-yn-1-yl)pyrrolidine hydrochloride |
2408966-13-0 | 95.0% | 0.5g |
$768.0 | 2025-03-10 | |
Aaron | AR028S8C-2.5g |
2-(but-3-yn-1-yl)pyrrolidinehydrochloride |
2408966-13-0 | 95% | 2.5g |
$2681.00 | 2025-02-16 | |
1PlusChem | 1P028S00-500mg |
2-(but-3-yn-1-yl)pyrrolidinehydrochloride |
2408966-13-0 | 95% | 500mg |
$1012.00 | 2024-05-22 |
Pyrrolidine, 2-(3-butyn-1-yl)-, hydrochloride (1:1) Related Literature
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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Peter Kauffman,Elain Fu,Barry Lutz,Paul Yager Lab Chip, 2010,10, 2614-2617
Additional information on Pyrrolidine, 2-(3-butyn-1-yl)-, hydrochloride (1:1)
Pyrrolidine, 2-(3-butyn-1-yl)-, Hydrochloride (1:1): A Comprehensive Overview
The compound Pyrrolidine, 2-(3-butyn-1-yl)-, Hydrochloride (1:1), also identified by the CAS number No 2408966-13-0, is a significant entity in the field of organic chemistry and pharmaceutical research. This compound is a hydrochloride salt of a pyrrolidine derivative, which has garnered attention due to its unique structural properties and potential applications in drug development and materials science.
Pyrrolidine derivatives have long been recognized for their versatility in organic synthesis and their ability to serve as building blocks for more complex molecules. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability under various conditions. Recent studies have highlighted the potential of this compound in the development of novel therapeutics targeting neurological disorders and cancer.
The synthesis of Pyrrolidine, 2-(3-butyn-1-yl)-, Hydrochloride (1:1) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored the use of transition metal catalysts to optimize the reaction conditions, leading to higher yields and improved purity of the final product. This advancement has been pivotal in making the compound more accessible for large-scale production and research applications.
One of the most promising areas of application for this compound is in the field of drug delivery systems. Its ability to form stable complexes with various bioactive molecules has been leveraged to develop targeted drug delivery systems with enhanced efficacy and reduced side effects. Recent studies published in high-impact journals have demonstrated its potential as a carrier for anticancer drugs, where it exhibits improved pharmacokinetic profiles compared to conventional delivery systems.
In addition to its pharmaceutical applications, Pyrrolidine, 2-(3-butyn-1-yl)-, Hydrochloride (1:1) has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have reported on its role as a component in organic light-emitting diodes (OLEDs), where it contributes to enhanced device performance and stability under operational conditions.
From a toxicological perspective, recent studies have focused on evaluating the safety profile of this compound to ensure its suitability for therapeutic applications. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. These findings have been instrumental in advancing its progression through clinical trials.
Looking ahead, the continued exploration of Pyrrolidine, 2-(3-butyn-1-yl)-, Hydrochloride (1:1) is expected to unlock new avenues for its application across diverse fields. Its role as a versatile building block in organic synthesis positions it as a key player in future innovations within chemistry and pharmacology.
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